Cas no 1805146-28-4 (5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1805146-28-4
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4895610
• Update Time: 2025-10-29

5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H5F5INO/c9-6(10)3-1-15-7(14)5(4(3)2-16)8(11,12)13/h1,6,16H,2H2
• InChI Key： FLMJGYHBHJWYPY-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(CO)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-methanol

5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-methanol: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-methanol, identified by the CAS number 1805146-28-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of multiple fluorinated groups, specifically the difluoromethyl and trifluoromethyl substituents, along with the iodine atom, contributes to its distinctive chemical behavior and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as palladium-catalyzed cross-coupling reactions and advanced fluorination techniques. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The iodine atom in the molecule plays a crucial role in facilitating these reactions, making it a valuable intermediate in organic synthesis.

In terms of structural analysis, the molecule exhibits a pyridine ring system with four substituents: a methanol group at position 4, an iodine atom at position 2, a difluoromethyl group at position 5, and a trifluoromethyl group at position 3. This arrangement creates a highly electron-deficient aromatic system, which is advantageous for various catalytic processes and as a precursor for bioactive molecules. The trifluoromethyl group, in particular, is known for its strong electron-withdrawing effect, enhancing the reactivity of the pyridine ring.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Its ability to act as a chiral auxiliary or a bioisostere makes it an attractive candidate for designing novel drug molecules. Additionally, the compound has shown promise in catalytic applications due to its ability to stabilize transition metal complexes through its electron-deficient aromatic system. This property has led to its exploration as a ligand in homogeneous catalysis, particularly in processes involving carbon-halogen bond activation.

The synthesis of this compound involves multi-step procedures that require meticulous control over reaction conditions to ensure high purity and yield. Key steps include the introduction of fluorinated groups via electrophilic substitution or nucleophilic aromatic substitution reactions. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of the synthesized product.

In terms of environmental considerations, while this compound is not classified as hazardous under normal conditions, its handling requires adherence to standard laboratory safety protocols due to its chemical reactivity. Proper disposal methods should be followed to minimize any potential environmental impact.

In conclusion, 5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-methanol represents a significant advancement in organic synthesis with diverse applications across various fields. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry and related disciplines. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.